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Compound of Interest

Compound Name: Hexyl 5-aminolevulinate

Cat. No.: B171288 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides essential, immediate

safety and logistical information for handling Hexyl 5-aminolevulinate, including operational

and disposal plans.

Hazard Identification and Personal Protective Equipment (PPE)

Hexyl 5-aminolevulinate hydrochloride is classified as a hazardous substance. It is known to

cause skin irritation (Category 2), may lead to an allergic skin reaction (Skin sensitiser,

Category 1), results in serious eye irritation (Category 2), and may cause respiratory irritation

(Specific target organ toxicity, single exposure, Category 3).[1][2][3][4] Therefore, strict

adherence to safety protocols and the use of appropriate personal protective equipment are

mandatory.

The following table summarizes the recommended PPE for handling Hexyl 5-aminolevulinate:
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PPE Category Specification Rationale

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[1]

To prevent respiratory tract

irritation from dust or aerosols.

[2][3][4]

Hand Protection

Compatible chemical-resistant

gloves (e.g., Nitrile or

Neoprene).[1][5]

To prevent skin contact, which

can cause irritation and allergic

reactions.[2][3][4]

Eye Protection

Appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA.[1]

To protect eyes from serious

irritation upon contact with the

chemical.[2][3][4]

Body Protection

Wear compatible chemical-

resistant gloves and clothing to

prevent skin exposure.[1]

To provide an additional barrier

against accidental skin

contact.

Experimental Workflow for Safe Handling
The following diagram outlines the procedural steps for the safe handling of Hexyl 5-
aminolevulinate, from preparation to disposal.
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Safe Handling Workflow for Hexyl 5-aminolevulinate

Preparation

Handling

Post-Handling & Decontamination

Disposal

Work in a well-ventilated area
or fume hood.

Assemble all required PPE:
- Respirator

- Chemical-resistant gloves
- Safety goggles
- Lab coat/apron

Don all PPE correctly.

Carefully weigh and transfer
the chemical, avoiding dust generation.

If dissolving, use an appropriate
solvent in a closed container.

Decontaminate work surfaces
and equipment thoroughly.

Remove PPE in the correct order
to avoid self-contamination.

Wash hands thoroughly with
soap and water.

Collect waste material and
contaminated PPE in a labeled,

sealed container.

Dispose of as hazardous waste via
chemical incineration.

Do NOT dispose of down the drain
or in general waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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